Cas no 913955-35-8 (3-Methyl-2-(trifluoromethyl)-1H-indole)

• Product Name: 3-Methyl-2-(trifluoromethyl)-1H-indole
• CAS No: 913955-35-8
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 69465
• PubChem ID: 608054
• Update Time: 2025-04-18

3-Methyl-2-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(trifluoromethyl)-1H-indole
• 3-METHYL-2-TRIFLUOROMETHYLINDOLE
• 1H-Indole,3-methyl-2-(trifluoromethyl)
• 1-methyl-2-(trifluoromethyl)indole
• 3-Methyl-2-(trifluoromethyl)-1H-indole #
• SCHEMBL9620309
• 913955-35-8
• AKOS006331431
• DTXSID20345920
• CS-0312036
• 1H-Indole, 3-methyl-2-(trifluoromethyl)-
• A843849

• Inchi： 1S/C10H8F3N/c1-6-7-4-2-3-5-8(7)14-9(6)10(11,12)13/h2-5,14H,1H3
• InChI Key： ZQTPBODDVRYHSY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C2C=CC=CC=2N1)(F)F

Computed Properties

• Exact Mass: 199.06100
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• Density: 1.313
• Boiling Point: 266ºC
• Flash Point: 115ºC
• Refractive Index: 1.55
• PSA: 15.79000
• LogP: 3.49510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles